4-(3-Methylphenyl)-3-butyn-2-ol

• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: 4-(3-methylphenyl)but-3-yn-2-ol
• InChI: InChI=1S/C11H12O/c1-9-4-3-5-11(8-9)7-6-10(2)12/h3-5,8,10,12H,1-2H3
• InChI Key: QPNAWHIIZTUWKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C#CC(C)O

Description

4-(3-Methylphenyl)-3-butyn-2-ol (CAS 265660-98-8) is a specialist acetylene alcohol serving as a versatile building block in organic and medicinal chemistry research. This compound, with a molecular formula of C 11 H 12 O and a molecular weight of 160.21 g/mol, is characterized as a yellow to pale yellow liquid (predicted density of 1.04 g/cm³ at 20°C) and should be stored sealed in a dry environment at room temperature . Its primary research value lies in its role as a key synthetic intermediate. Compounds in this class are typically synthesized via efficient palladium-catalyzed coupling reactions of alkynes with aryl halides, providing reliable access to complex molecular architectures . The structure, featuring both an alkyne and a hydroxyl group, allows for diverse chemical transformations; the alkyne can undergo reactions such as hydrogenation to alkenes—a process kinetically modeled over catalysts like Pd/ZnO for related structures—while the alcohol moiety can be functionalized or deprotected . This makes it highly valuable for constructing potential pharmaceuticals, agrochemicals, and materials science products. It is strictly for laboratory research purposes. For Research Use Only. Not for human or veterinary use.

Comparison with Similar Compounds

4-[4-(2-Methylpropanyl)phenyl]-3-butyn-2-ol (5b)

• Structure : Differs in the substituent at the phenyl ring (4-(2-methylpropanyl) vs. 3-methylphenyl).

4-(3-Methylphenyl)-2-phenylbut-3-yn-2-ol (1g)

• Structure : Contains an additional phenyl group at the C2 position.
• Synthesis : Prepared via palladium-catalyzed regioselective elimination-hydrocarbonylation, highlighting divergent synthetic routes compared to transborylation .
• Applications : Enhanced aromaticity may favor applications in cross-coupling reactions.

Comparison with Simpler Alkenols and Alkynols

2-Methyl-3-buten-2-ol

• Properties : Lower molecular weight (86.13 g/mol), bp 98–99°C, density 0.824 g/mL.
• Applications : Used as a solvent or intermediate for fragrances due to its volatility .

3-Methyl-2-buten-1-ol

• Properties : Higher boiling point (140°C) and density (0.84 g/mL) than 2-methyl-3-buten-2-ol, attributed to positional isomerism .

2-Methyl-3-butyn-2-ol

• Regulatory Profile: Classified as "Not PBT" (persistent, bioaccumulative, toxic) under REACH, suggesting safer environmental handling than aromatic derivatives like 4-(3-methylphenyl)-3-butyn-2-ol, which lack such assessments .

Nitro-Substituted Derivatives

3-Butyn-2-ol, 2-methyl-4-(4-nitrophenyl)- (CAS 33432-53-0)

• Structure : Incorporates a nitro group at the para position of the phenyl ring.
• Impact : The electron-withdrawing nitro group enhances electrophilic reactivity, making it suitable for explosives or dye intermediates. Molecular weight increases to 205.21 g/mol .

Data Table: Key Properties of 4-(3-Methylphenyl)-3-butyn-2-ol and Analogues

Compound Name	Molecular Formula	Molecular Weight	Boiling Point (°C)	Density (g/mL)	Key Applications
4-(3-Methylphenyl)-3-butyn-2-ol	C₁₁H₁₂O	160.21	Not reported	Not reported	Asymmetric synthesis, catalysis
4-[4-(2-Methylpropanyl)phenyl]-3-butyn-2-ol	C₁₃H₁₆O	188.26	Not reported	Not reported	Sterically hindered intermediates
2-Methyl-3-buten-2-ol	C₅H₁₀O	86.13	98–99	0.824	Solvent, fragrance synthesis
3-Methyl-2-buten-1-ol	C₅H₁₀O	86.13	140	0.84	Pharmaceutical intermediates
3-Butyn-2-ol, 2-methyl-4-(4-nitrophenyl)-	C₁₁H₁₁NO₃	205.21	Not reported	Not reported	Electrophilic reaction substrates

Research Findings and Implications

Substituent Effects : Aromatic substituents (e.g., 3-methylphenyl) enhance molecular rigidity and π-π interactions, favoring applications in chiral catalysis. In contrast, aliphatic analogues like 2-methyl-3-buten-2-ol prioritize volatility and solubility .

Synthetic Flexibility: Palladium-catalyzed routes enable complex aryl-alkynol synthesis, whereas transborylation offers enantioselectivity for chiral centers .

Regulatory Considerations: Non-aromatic alkynols (e.g., 2-methyl-3-butyn-2-ol) have clearer safety profiles, while nitro-substituted derivatives require stringent handling due to reactivity .